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Compound of Interest

Compound Name: CARPROPAMID

CAS No.: 115252-91-0

Cat. No.: B1141733 Get Quote

PART 1: EXECUTIVE SAFETY DIRECTIVE
IMMEDIATE ACTION REQUIRED: Carpropamid (CAS 104030-54-8) is a chlorinated

cyclopropanecarboxamide fungicide with severe aquatic toxicity (H410).[1][2][3]

STRICT PROHIBITION: Under no circumstances should Carpropamid or its residues be

discharged into sink drains, septic systems, or municipal sewer lines.[1]

CORE DISPOSAL METHOD: High-temperature incineration (>1,100°C) via a licensed

hazardous waste contractor.[1][2]

WASTE CLASSIFICATION:Halogenated Organic Waste.

PART 2: CHEMICAL IDENTIFICATION & HAZARD
PROFILE
To ensure proper segregation, you must understand the chemical nature of the waste.

Carpropamid contains three chlorine atoms per molecule, necessitating its classification as

halogenated waste to prevent the formation of dioxins during improper low-temperature

combustion.[1]
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Parameter Data Relevance to Disposal

Chemical Name Carpropamid

CAS Number 104030-54-8
Required for waste

manifesting.[1][2][4]

Molecular Formula C₁₅H₁₈Cl₃NO

High Chlorine Content. Must

be segregated into

halogenated streams.[1][2]

Water Solubility 4.1 mg/L (20°C)

Low solubility; residues will

persist in traps/pipes if

improperly drained.[1][2]

Log P (Octanol/Water) 4.2

High bioaccumulation

potential; strictly regulated

aquatic pollutant.[1][2]

GHS Hazards

H410: Very toxic to aquatic life

with long-lasting effects.[1][2]

[3][5][6]

Primary driver for "Zero

Discharge" policy.[1][2]

PART 3: WASTE CHARACTERIZATION &
SEGREGATION LOGIC
Effective disposal begins at the bench. You must segregate Carpropamid waste based on its

physical state and solvent matrix.[1]

The "Halogen Rule"
Because Carpropamid contains chlorine, any solvent mixture containing >1% Carpropamid
should be defaulted to the Halogenated Waste stream, even if the solvent itself is non-

halogenated (e.g., Carpropamid dissolved in Acetone).

Why? Mixing halogenated compounds into non-halogenated fuel blending streams can

damage incinerators not equipped with acid gas scrubbers (HCl formation) and violates many

TSDF (Treatment, Storage, and Disposal Facility) acceptance criteria.[1]
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Disposal Decision Matrix

Carpropamid Waste Generated

Determine Physical State

Solid Waste
(Pure substance, powder)

Pure Compound

Liquid Waste
(Solutions, Mother Liquor)

Dissolved

Contaminated Debris
(Gloves, Weigh Boats)

Consumables

STREAM A:
Solid Hazardous Waste
(Halogenated Organic)

Pack in wide-mouth jar

Concentration Check STREAM C:
Solid Hazardous Debris

Double Bag & Tag

STREAM B:
Halogenated Solvent Waste

Any Conc. (Due to Cl content)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Carpropamid waste streams. Note that liquid waste

defaults to "Halogenated" due to the chlorine atoms in the Carpropamid molecule.

PART 4: DETAILED DISPOSAL PROTOCOLS
Protocol A: Solid Waste (Pure Substance)
Applicable for: Expired standards, excess synthesis yield, spill cleanup solids.[1]
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Container Selection: Use a high-density polyethylene (HDPE) or glass wide-mouth jar.[1][2]

Avoid metal containers if the substance is wet or acidic.

Labeling: Attach a hazardous waste label immediately.

Primary Constituent: Carpropamid (Solid).[1][2]

Hazard Checkbox: Toxic, Environmental Hazard.

Storage: Keep container tightly closed in a secondary containment tray.

Disposal Path: Lab Pack for High-Temperature Incineration.

Protocol B: Liquid Waste (Solutions)
Applicable for: HPLC effluent, mother liquors, reaction mixtures.[1]

Segregation: Pour into the Halogenated Solvent waste carboy.

Critical Note: Do not mix with strong oxidizers (e.g., Nitric Acid waste) as amides can react

vigorously.[1][2]

Compatibility: Carpropamid is stable in common organic solvents (Acetonitrile, Methanol,

DCM).[1]

Labeling: Ensure the tag lists "Carpropamid" as a constituent.[1] Even trace amounts (ppm

levels) make the waste toxic to aquatic life.

Disposal Path: Fuel blending is generally not permitted due to halogen content.[1][2] Must be

routed for Incineration with Acid Gas Scrubbing.

Protocol C: Trace Contaminated Debris
Applicable for: Gloves, paper towels, weigh boats, syringe filters.[1]

Collection: Do not throw in the regular trash.

Containment: Collect in a clear, 6-mil polyethylene bag or a dedicated solid waste drum.
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Labeling: "Debris contaminated with Carpropamid."[1][2]

Disposal Path: Hazardous Waste Incineration.

PART 5: SPILL MANAGEMENT (DRY CLEANUP)
Because Carpropamid is toxic to aquatic life, water wash-down is prohibited until the bulk

material is removed.[1][2]

Isolate: Evacuate the immediate area and post signage.

PPE: Wear nitrile gloves, lab coat, and safety goggles.[1] If powder is fine/dusty, use an N95

or P100 respirator to prevent inhalation.[1]

Containment:

Solids: Cover with wet paper towels (to suppress dust) and carefully scoop into a waste

jar.[1][2]

Liquids: Surround with absorbent dikes (vermiculite or polypropylene pads).[1][2] Absorb

the center with loose absorbent.

Decontamination: Only after bulk removal, wipe the surface with a solvent-dampened towel

(Ethanol or Acetone), then wash with soapy water.[1][2] Collect all wipes as Stream C waste.

PART 6: REGULATORY COMPLIANCE CODES
Proper coding ensures your facility complies with local and international laws.[1][2]
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Jurisdiction Code Description / Notes

EU (EWC) 16 05 06*

Laboratory chemicals,

consisting of or containing

hazardous substances,

including mixtures of laboratory

chemicals.[1][2]

US (EPA/RCRA) Not Listed (P/U)

Carpropamid is not P or U

listed.[1][2] However, it must

be managed as Characteristic

Hazardous Waste if mixed with

listed solvents (F-codes) or

voluntarily managed as

hazardous due to aquatic

toxicity.[1][2]

DOT (Transport) UN 3077

Environmentally hazardous

substance, solid, n.o.s.[1]

(Carpropamid).[1][2][3][5][6][7]

[8] Class 9.

References
PubChem. (n.d.).[1][2] Carpropamid Compound Summary. National Library of Medicine.[1]

Retrieved October 26, 2023, from [Link][1]

European Chemicals Agency (ECHA). (n.d.).[1][2] Substance Information: Carpropamid.[1]

[2][3][8] Retrieved October 26, 2023, from [Link][1]

U.S. Environmental Protection Agency. (2023). List of Lists: Consolidated List of Chemicals

Subject to EPCRA, CERCLA and Section 112(r) of the Clean Air Act. Retrieved October 26,

2023, from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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